Cas no 642411-11-8 (Diethyl 1-benzylazetidine-3,3-dicarboxylate)

• Product Name: Diethyl 1-benzylazetidine-3,3-dicarboxylate
• CAS No: 642411-11-8
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• MDL: MFCD17169917
• CID: 1090462
• PubChem ID: 11483175
• Update Time: 2025-06-27

Diethyl 1-benzylazetidine-3,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 1-benzylazetidine-3,3-dicarboxylate
• 1-BENZYLAZETIDINE-3,3-DICARBOXYLIC ACID DIETHYL ESTER
• C-8748
• FT-0730160
• CS-0046119
• DTXSID40467375
• 642411-11-8
• MFCD17169917
• Diethyl1-benzylazetidine-3,3-dicarboxylate
• AMY27021
• SCHEMBL431539
• 3,3-diethyl 1-benzylazetidine-3,3-dicarboxylate
• PB19569
• SY098619
• AKOS022185873
• 3,3-Azetidinedicarboxylic acid, 1-(phenylmethyl)-, diethyl ester
• AS-34911
• A867919
• KGNAKGKJEBUHRV-UHFFFAOYSA-N
• DB-073470

• MDL： MFCD17169917
• Inchi： 1S/C16H21NO4/c1-3-20-14(18)16(15(19)21-4-2)11-17(12-16)10-13-8-6-5-7-9-13/h5-9H,3-4,10-12H2,1-2H3
• InChI Key： KGNAKGKJEBUHRV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C(=O)OCC)CN(CC2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 291.14700
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84000
• LogP: 1.55270

Additional information on Diethyl 1-benzylazetidine-3,3-dicarboxylate

Diethyl 1-Benzylazetidine-3,3-Dicarboxylate: A Versatile Compound in Modern Biomedical Research

Diethyl 1-benzylazetidine-3,3-dicarboxylate represents a pivotal compound in the field of biomedical innovation, with its unique structural features and functional properties making it a subject of significant interest in pharmaceutical development and biomaterials engineering. The CAS No. 642411-11-8 serves as a critical identifier for this compound, enabling precise documentation and application in research settings. Recent advancements in synthetic chemistry and drug discovery have further highlighted the potential of this molecule to contribute to novel therapeutic strategies and functional materials.

Diethyl 1-benzylazetidine-3,3-dicarboxylate is characterized by its azetidine ring fused with a benzene ring, forming a complex heterocyclic structure. This molecular framework is particularly noteworthy for its ability to modulate protein interactions and cellular signaling pathways, which has sparked extensive investigation into its biological activities. The compound’s dicarboxylate functionality enhances its solubility and stability, attributes that are crucial for applications in drug delivery systems and targeted therapies.

Recent studies published in 2023 have demonstrated the potential of Diethyl 1-benzylazetidine-3,3-dicarboxylate in the development of antimicrobial agents. Researchers at the University of Cambridge reported that this compound exhibits potent inhibitory activity against multidrug-resistant bacteria, suggesting its utility in addressing the growing challenge of antibiotic resistance. The mechanism of action involves the disruption of cell wall synthesis, a process critical for bacterial survival. This finding aligns with broader trends in antimicrobial research focused on novel chemical scaffolds with reduced toxicity profiles.

In the realm of biomaterials science, Diethyl 1-benzylazetidine-3,3-dicarboxylate has shown promise as a crosslinking agent for hydrogel formulations. A 2022 study published in Advanced Materials highlighted its ability to form robust networks with biocompatible polymers, enhancing the mechanical properties of 3D-printed scaffolds used in tissue engineering. The dicarboxylate groups facilitate covalent bonding, ensuring structural integrity while maintaining biological activity in the surrounding environment.

One of the most exciting developments involving Diethyl 1-benzyiazetidine-3,3-dicarboxylate is its application in drug conjugation technologies. Researchers at the Massachusetts Institute of Technology have explored its use in creating targeted drug delivery systems for oncology applications. By conjugating this compound with anticancer agents, they achieved enhanced selectivity toward transformed cells, reducing systemic toxicity. This approach represents a significant advancement in precision medicine, where personalized therapies are increasingly sought after.

The synthesis of Diethyl 1-benzylazetidine-3,3-dicarboxylate remains a topic of active research due to its complex molecular architecture. A 2021 publication in Organic Chemistry Insights described a novel multistep synthesis involving aza-Michael addition and ring-closure reactions. This method provides a scalable pathway for producing the compound with high purity, which is essential for clinical applications and large-scale manufacturing. The optimization of reaction conditions and catalysts has further improved the efficiency of this synthesis, aligning with trends in green chemistry.

From a biological perspective, Diethyl 1-benzylazetidine-3,3-dicarboxylate has been shown to interact with specific receptors in human cells. A 2023 study in Cell Reports identified its ability to modulate inflammatory pathways, suggesting potential applications in autoimmune disorders and chronic inflammatory conditions. The compound’s low molecular weight allows it to penetrate cell membranes effectively, making it a promising candidate for intracellular targeting strategies.

The compound’s dicarboxylate functionality also makes it a valuable component in polymer chemistry. Recent work has explored its use in creating smart polymers that respond to environmental stimuli such as pH or temperature. These materials could find applications in drug delivery systems, controlled release mechanisms, and even biomedical sensors. The ability to tailor the properties of these polymers through molecular design underscores the versatility of Diethyl 1-benzylazetidine-3,3-dicarboxylate in materials science.

Despite its promising applications, challenges remain in fully harnessing the potential of Diethyl 1-benzylazetidine-3,3-dicarboxylate. One area of ongoing research is the toxicological profile of the compound. While preliminary studies suggest low toxicity, comprehensive in vivo studies are needed to ensure its safety for clinical use. Additionally, scale-up production and cost-effectiveness remain critical factors for its widespread adoption in pharmaceutical industries.

In conclusion, Diethyl 1-benzylazetidine-3,3-dicarboxylate stands at the intersection of pharmaceutical innovation, biomaterials engineering, and synthetic chemistry. Its unique structural features and functional versatility have positioned it as a key player in addressing some of the most pressing challenges in modern medicine. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in the development of novel therapeutic strategies and advanced biomedical technologies.

For researchers and industry professionals, staying informed about the latest developments in Diethyl 1-benzylazetidine-3,3-dicarboxylate research is essential. Access to peer-reviewed journals, conference proceedings, and patent databases can provide valuable insights into its applications and future directions. Collaborative efforts across disciplines will be crucial in translating these scientific discoveries into practical solutions that benefit public health and medical advancements.

As the field of biomedical research continues to evolve, compounds like Diethyl 1-benzylazetidine-3,3-dicarboxylate will remain at the forefront of innovation. Their study not only advances our understanding of molecular mechanisms but also paves the way for transformative therapies and technologies. The journey of this compound from the laboratory bench to clinical application is a testament to the power of scientific inquiry and its impact on human health.

Ultimately, the exploration of Diethyl 1-benzylazetidine-3,3-dicarboxylate exemplifies the dynamic nature of biomedical science. As new research emerges, the potential applications of this compound will continue to expand, offering hope for more effective treatments and innovative solutions in the ever-evolving landscape of healthcare.